Cas no 1805374-52-0 (4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805374-52-0
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4808092
• Update Time: 2025-06-08

4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-2-3-1-4(8(13,14)15)16-6(10)5(3)7(11)12/h1,7H,2H2
• InChI Key： NXQDJZXHHHHKJJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=NC(=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805374-52-0)

4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine, with the CAS number 1805374-52-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique combination of bromine, chlorine, and fluorine substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is particularly noteworthy. The presence of a bromomethyl group at the 4-position, a chlorine atom at the 2-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 6-position creates a highly functionalized pyridine ring. This intricate arrangement of substituents imparts unique reactivity and stability to the molecule, making it a valuable intermediate in various synthetic pathways.

In recent years, the study of halogenated pyridines has seen significant advancements, driven by their potential in drug discovery and agricultural applications. 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine has been explored for its use as a building block in the synthesis of novel compounds with diverse biological activities. For instance, researchers have utilized this compound to develop new pesticides and herbicides that exhibit enhanced efficacy and reduced environmental impact.

The bromomethyl group in 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine is particularly reactive and can undergo various substitution reactions. This reactivity makes it an excellent starting material for the synthesis of more complex molecules. Additionally, the presence of multiple halogen substituents allows for fine-tuning of the compound's properties through further derivatization. For example, the bromine atom can be replaced with other functional groups to create derivatives with tailored biological activities.

In medicinal chemistry, 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine has shown promise as a scaffold for the development of new therapeutic agents. The fluorinated substituents are known to enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design. Studies have demonstrated that compounds derived from this scaffold exhibit potent activity against various targets, including enzymes and receptors involved in disease pathways.

The environmental impact of halogenated compounds is a critical consideration in their development and application. Recent research has focused on optimizing the synthesis and use of 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine to minimize ecological risks. Green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste and energy consumption. Additionally, efforts are underway to evaluate the biodegradability and toxicity profiles of compounds derived from this scaffold to ensure their safe use in both medical and agricultural contexts.

The versatility of 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine extends beyond its use as an intermediate in chemical synthesis. It has also found applications in materials science, where its unique electronic properties make it suitable for use in electronic devices and sensors. The combination of halogenated substituents provides opportunities for tuning the electronic behavior of materials, leading to improved performance in various technological applications.

In conclusion, 4-(Bromomethyl)-2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805374-52-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers working on drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new applications and optimize its use, this compound is poised to play a crucial role in advancing scientific knowledge and innovation.